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Compound of Interest

Compound Name: Angoline hydrochloride

Cat. No.: B15611080 Get Quote

Application Notes and Protocols for Angoline
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

Introduction
Angoline hydrochloride is a potent and selective inhibitor of the Interleukin-6/Signal

Transducer and Activator of Transcription 3 (IL-6/STAT3) signaling pathway.[1][2][3][4] It

functions by inhibiting the phosphorylation of STAT3, which in turn downregulates the

expression of its target genes.[1][3][4] This inhibitory action leads to the suppression of cancer

cell proliferation.[1][3][4][5] These application notes provide detailed protocols for the

preparation, storage, and quality control of Angoline hydrochloride stock solutions for various

experimental applications.

Chemical Properties and Data
A summary of the key chemical properties of Angoline hydrochloride is presented in the table

below.
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Property Value Reference

Molecular Formula C₂₂H₂₂ClNO₅ [2][6][7]

Molecular Weight 415.87 g/mol [2][6][7]

Appearance White to off-white solid [6][7]

Purity (Typical) ≥98% [6]

CAS Number 1071676-04-4 [2][6]

Mechanism of Action
IL-6/STAT3 signaling pathway

inhibitor
[1][2][3][4][6]

IC₅₀ 11.56 µM for STAT3 inhibition [1][3][5][6]

Signaling Pathway of Angoline Hydrochloride
Angoline hydrochloride exerts its effects by targeting a critical node in the IL-6/STAT3

signaling cascade. The diagram below illustrates this mechanism of action.
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Caption: Mechanism of Angoline hydrochloride in the IL-6/STAT3 pathway.
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Experimental Protocols
Preparing a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Angoline hydrochloride
in Dimethyl Sulfoxide (DMSO).

Materials:

Angoline hydrochloride powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Protocol Workflow:
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Caption: Experimental workflow for stock solution preparation.
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Procedure:

Calculation:

Determine the required mass of Angoline hydrochloride using the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight (

g/mol )

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x

415.87 g/mol = 4.16 mg

Weighing:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the calculated mass of the Angoline hydrochloride powder into the tube.

Dissolution:

Add the calculated volume of high-purity DMSO to the tube containing the powder.

Close the tube tightly and vortex for 1-2 minutes until the compound is completely

dissolved.

If the compound does not fully dissolve, sonication for 5-10 minutes or gentle warming in a

37°C water bath may be employed. However, avoid excessive heat which could degrade

the compound.

Quality Control (Visual):

Visually inspect the solution to ensure it is clear and free of any particulate matter. A clear

solution indicates complete dissolution.

Aliquoting and Storage:

To prevent repeated freeze-thaw cycles, which can degrade the compound, aliquot the

stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile microcentrifuge

tubes.
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Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C or -80°C, protected from light. In solvent, Angoline
hydrochloride is stable for up to 1 year at -80°C and 1 month at -20°C.[5][6][7] As a

powder, it can be stored for up to 3 years at -20°C.[6]

Preparation of Working Solutions
For cell-based assays, the high-concentration DMSO stock solution must be diluted to the final

working concentration in the cell culture medium.

Procedure:

Thaw a single aliquot of the stock solution at room temperature.

Perform serial dilutions of the DMSO stock solution in fresh cell culture medium to achieve

the desired final concentration.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically <0.5% v/v, and ideally <0.1%) to avoid solvent-induced cytotoxicity.

Always include a vehicle control (cell culture medium with the same final concentration of

DMSO) in your experiments to account for any effects of the solvent.

Solubility and Stability
Solvent Solubility Notes

DMSO ≥ 30 mg/mL (approx. 72 mM)

Recommended for primary

stock solutions. Sonication

may aid dissolution.[3]

Ethanol Sparingly soluble
Not recommended for high-

concentration stock solutions.

Water / PBS Poorly soluble

Not suitable for preparing stock

solutions. Precipitation will

likely occur.
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Stability:

Powder: Stable for up to 3 years when stored at -20°C, protected from light and moisture.[6]

In DMSO: Stable for up to 1 year at -80°C or 1 month at -20°C.[5][6][7] Avoid repeated

freeze-thaw cycles.

Quality Control Considerations
For rigorous experimental work, especially in drug development, ensuring the quality and

stability of the stock solution is crucial.

Visual Inspection: Before each use, visually inspect the thawed aliquot for any signs of

precipitation. If present, warm the solution gently and vortex to redissolve. If the precipitate

persists, the stock solution may be supersaturated or degraded and should be discarded.

Stability Assessment (Advanced): For long-term studies, the stability of the stock solution

can be periodically assessed using a stability-indicating High-Performance Liquid

Chromatography (HPLC) method. This involves:

Developing an HPLC method that can separate the parent Angoline hydrochloride peak

from any potential degradation products.

Injecting a sample of the stock solution at time zero (T=0) to establish a baseline.

Storing the stock solution under the intended conditions (-20°C or -80°C).

At subsequent time points, analyzing aliquots to quantify the amount of Angoline
hydrochloride remaining and detect any increase in degradation products.

Troubleshooting
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Issue Possible Cause Suggested Solution

Compound does not dissolve

in DMSO

- Attempting to prepare a

solution above the solubility

limit.- Poor quality DMSO

(contains water).- Insufficient

mixing.

- Try preparing a more dilute

stock solution.- Use fresh,

anhydrous, high-purity DMSO.-

Gently warm the solution to

37°C and/or sonicate for 5-10

minutes.

Precipitation observed in

working solution

- The compound's solubility

limit in the aqueous medium

has been exceeded.

- Decrease the final

concentration of the compound

in the assay.- Make initial serial

dilutions in DMSO before the

final dilution into the aqueous

medium.

Variability in experimental

results

- Degradation of the compound

due to improper storage or

multiple freeze-thaw cycles.

- Prepare fresh stock

solutions.- Ensure aliquots are

single-use to avoid freeze-

thaw cycles.

Safety and Handling
Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses, when handling Angoline hydrochloride powder and solutions.[8]

Handle the compound in a well-ventilated area to avoid inhalation of the powder.[6]

In case of contact with skin or eyes, wash the affected area thoroughly with water.[8]

Consult the Safety Data Sheet (SDS) for complete safety information before use.[8]

Dispose of the compound and any contaminated materials in accordance with local

regulations.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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